Cas no 587-61-1 (Propyliodone)

• Product name: Propyliodone
• CAS No: 587-61-1
• MF: C₁₀H₁₁NO₃I₂
• MW: 447.00724
• CID: 93651
• PubChem ID: 4949

Propyliodone Chemical and Physical Properties

Names and Identifiers

• Propyliodone
• Propyliodone [USAN:INN:BAN:JAN]
• 3,5-Diiodo-4-oxo-1(4H)-pyridineacetic acid propyl ester
• 3,5-Diiodo-4-pyridone-N-acetic acid propyl ester
• propyl 2-(3,5-diiodo-4-oxopyridin-1-yl)acetate
• 1(4H)-Pyridineacetic acid, 3,5-diiodo-4-oxo-, propyl ester
• 3,5-Diodo-1-propoxycarbonylmethylpyrid-4-one
• A. G. 33-107
• Bronchodiagnostin
• Bronkhodiagnostin
• Brosombra
• Dionosil
• Diostril
• Propiodone
• Propyl 3,5-diiodo-4-pyridone-N-acetate
• Propyl-3,5-diiodo-4-oxo-1(4H)pyridine, acetate
• Propyliodon
• Pyridine acetic acid, 3,5-diiodo-4-oxo-1(4H)-
• Propyl-3,5-diiodo-4-oxo-1(4H)pyridineacetate
• ROSXARVHJNYYDO-UHFFFAOYSA-N
• BRN 0206829
• PROPYLIODONE [USP IMPURITY]
• CS-0030876
• HY-107925
• PROPYLIODONE [ORANGE BOOK]
• PROPYLIODONE [JAN]
• Propyliodonum (INN-Latin)
• Propyliodonum [INN-Latin]
• CHEBI:32064
• UNII-5NPJ6BPX36
• 1(4H)-Pyridineacetic acid,5-diiodo-4-oxo-, propyl ester
• CHEMBL1200821
• PROPYLIODONE [INN]
• PROPYLIODONUM [WHO-IP LATIN]
• EINECS 209-603-5
• Pyridine acetic acid, 3,5-diiodo-4-oxo-1(4H)-, propyl ester
• Propiliodona [INN-Spanish]
• Propyl 3,5-diiodo-4-oxo-1(4H)-pyridineacetate
• Propyl 3,5-diiodo-4-oxo-1(4H) pyridineacetate
• D01755
• 587-61-1
• AKOS030530659
• 5NPJ6BPX36
• A.G. 33-107
• Propyliodone (USP:INN:BAN:JAN)
• NSC-97103
• PROPYLIODONE [WHO-IP]
• SCHEMBL38586
• V08AD03
• PROPYLIODONE [WHO-DD]
• WLN: T6N DVJ A1VO3 CI EI
• DB09366
• propyl (3,5-diiodo-4-oxopyridin-1(4H)-yl)acetate
• Dionosil Aqueous
• Propiliodona (INN-Spanish)
• Propyl (3,5-diiodo-4-oxo-1(4H)-pyridinyl)acetate
• Propyliodonum
• 2-Pyridin-4-yl-1-(4-trifluoromethylphenyl)ethanone
• Q7250472
• PROPYLIODONE [VANDF]
• PROPYLIODONE [MI]
• PROPYLIODONE (USP IMPURITY)
• propyl 2-(3,5-diiodo-4-oxo-1,4-dihydropyridin-1-yl)acetate
• PROPYLIODONE [MART.]
• NSC 97103
• Propyliodone [USP:INN:BAN:JAN]
• Propyliodone (JAN/USP/INN)
• NS00006470
• DTXCID703527
• EN300-11754796
• Propyl 2-(3,5-diiodo-4-oxopyridin-1(4H)-yl)acetate
• DTXSID6023527
• PROPYLIODONE (MART.)
• Propiliodona
• Propyl (3,5-diiodo-4-oxo-1(4H)-pyridinyl)acetate #
• NSC97103

• Inchi： InChI=1S/C10H11I2NO3/c1-2-3-16-9(14)6-13-4-7(11)10(15)8(12)5-13/h4-5H,2-3,6H2,1H3
• InChI Key： ROSXARVHJNYYDO-UHFFFAOYSA-N
• SMILES： CCCOC(CN1C=C(I)C(=O)C(I)=C1)=O

Computed Properties

• Exact Mass: 446.88193
• Monoisotopic Mass: 446.882829
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.6
• Tautomer Count: nothing

Experimental Properties

• Density: 2.0490 (estimate)
• Melting Point: 186°C
• Boiling Point: 392.6°Cat760mmHg
• Flash Point: 191.2°C
• Refractive Index: 1.663
• PSA: 46.61
• LogP: 2.01070
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Propyliodone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Toxicity：LD50 i.v. in mice: 300 mg/kg (Tomich)